Cas no 16133-25-8 (Pyridine-3-sulfonyl chloride)

• Product Name: Pyridine-3-sulfonyl chloride
• CAS No: 16133-25-8
• MF: C₅H₄ClNO₂S
• MW: 177.608758926392
• MDL: MFCD04035552
• CID: 135696
• PubChem ID: 3164136
• Update Time: 2026-03-06

Pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Pyridine-3-sulfonyl chloride
• 3-pyridinesulfonyl chloride hydrochloride
• Piperidine-3-sulfonylchloride
• Pyridine-3-Sulfonyl Chloride Hydrochloride
• m-Pyridinesulfonyl chloride
• 3-Pyridylsulfonyl chloride
• pyrid-3-ylsulfonyl chloride
• J-524122
• AB15457
• BB 0218420
• AC-29288
• pyridine-3-sulfonylchloride
• AM20050853
• SB10035
• DTXSID70936483
• FT-0650180
• A24444
• GenBank CX447129 (9CI)
• SCHEMBL17072
• CDRNYKLYADJTMN-UHFFFAOYSA-N
• pyridine-3-sulphonylchloride
• 3-pyridinylsulfonyl chloride
• MFCD03452747
• pyridin-3-ylsulfonyl chloride
• 3-pyridine sulfonyl chloride
• chloro-3-pyridylsulfone
• PYRIDINE-3-SULPHONYL CHLORIDE
• pyridin-3-sulfonyl chloride
• Pyridine-3-sulfonyl chloride, for HPLC derivatization, >=98.0% (GC)
• pyridine-3-sulfonyl hydrochloride
• P1935
• 3-pyridinesulfonylchloride
• AKOS000265497
• 813222-82-1
• BS-13229
• BCP12293
• 16133-25-8
• CS-W008940
• J-009815
• 3-Pyridinesulfonyl chloride
• 3-pyridinesulphonylchloride
• Z300074856
• EN300-30525
• QB86L75A7T
• DB-183649
• STK802246

• MDL： MFCD04035552
• Inchi： 1S/C5H4ClNO2S/c6-10(8,9)5-2-1-3-7-4-5/h1-4H
• InChI Key： CDRNYKLYADJTMN-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 176.96500
• Monoisotopic Mass: 176.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.488
• Melting Point: 144 °C
• Boiling Point: 284 ºC
• Flash Point: 126 ºC
• PSA: 55.41000
• LogP: 2.08990

Pyridine-3-sulfonyl chloride Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280;P305+P351+P338;P310
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-43
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：Ⅲ
• Storage Condition：2-8 °C
• Risk Phrases：R34
• Safety Term：26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine-3-sulfonyl chloride

Exploring the Versatile Applications and Properties of Pyridine-3-sulfonyl chloride (CAS No. 16133-25-8)

In the realm of organic chemistry, Pyridine-3-sulfonyl chloride (CAS No. 16133-25-8) stands out as a pivotal intermediate with diverse applications. This compound, characterized by its sulfonyl chloride functional group attached to a pyridine ring, is widely utilized in pharmaceutical synthesis, agrochemical production, and material science. Researchers and industry professionals frequently search for "Pyridine-3-sulfonyl chloride uses" or "CAS 16133-25-8 properties," highlighting its significance in modern chemistry.

The molecular structure of Pyridine-3-sulfonyl chloride features a reactive sulfonyl chloride group, making it an excellent candidate for nucleophilic substitution reactions. This property is particularly valuable in the synthesis of sulfonamides, a class of compounds with broad therapeutic applications. Recent trends in drug discovery have fueled interest in "sulfonamide derivatives synthesis," where this compound plays a crucial role. Its ability to act as a sulfonating agent has made it indispensable in creating novel pharmaceutical ingredients.

From a commercial perspective, the demand for Pyridine-3-sulfonyl chloride has seen steady growth, especially in regions with thriving pharmaceutical and agrochemical industries. Market analysts often track "Pyridine-3-sulfonyl chloride market trends" to understand its global supply chain dynamics. The compound's stability under controlled conditions and its compatibility with various solvents contribute to its widespread adoption in industrial processes.

In material science, researchers are exploring innovative applications of Pyridine-3-sulfonyl chloride in polymer modification and surface functionalization. The compound's unique reactivity allows for the creation of advanced materials with tailored properties. Queries like "Pyridine sulfonyl chloride in polymer chemistry" reflect the growing interest in this application area. Recent studies have demonstrated its potential in developing conductive polymers and specialty coatings.

The synthesis and handling of Pyridine-3-sulfonyl chloride require specialized knowledge, as evidenced by frequent searches for "safe handling of sulfonyl chlorides." While the compound offers numerous benefits, proper storage conditions and handling protocols are essential to maintain its integrity and ensure safe usage. Industry best practices recommend storing it in cool, dry environments away from moisture and strong bases.

Analytical characterization of Pyridine-3-sulfonyl chloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods help verify the compound's purity and identity, addressing common queries like "how to analyze Pyridine-3-sulfonyl chloride." The availability of high-purity grades has expanded its applications in sensitive chemical processes where impurity control is critical.

Environmental considerations surrounding Pyridine-3-sulfonyl chloride have gained attention in recent years, with researchers investigating "green chemistry approaches for sulfonyl chloride reactions." The development of more sustainable synthetic routes and waste management strategies aligns with global efforts to reduce the environmental impact of chemical manufacturing. These advancements are particularly relevant given the compound's industrial importance.

Looking ahead, the future of Pyridine-3-sulfonyl chloride appears promising, with ongoing research exploring novel derivatives and applications. The compound's versatility continues to make it a subject of interest in academic and industrial settings alike. As chemical innovation progresses, Pyridine-3-sulfonyl chloride (CAS No. 16133-25-8) will likely maintain its position as a valuable building block in synthetic chemistry.